N-{2,4-dichloro-6-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-furamide

• Molecular Formula: C18H18Cl2N2O3
• Molecular Weight: 381.2 g/mol
• IUPAC Name: N-[2,4-dichloro-6-(4-methylpiperidine-1-carbonyl)phenyl]furan-2-carboxamide
• InChI: InChI=1S/C18H18Cl2N2O3/c1-11-4-6-22(7-5-11)18(24)13-9-12(19)10-14(20)16(13)21-17(23)15-3-2-8-25-15/h2-3,8-11H,4-7H2,1H3,(H,21,23)
• InChI Key: FKZGSBZMXWFSDJ-UHFFFAOYSA-N
• SMILES: CC1CCN(CC1)C(=O)C2=CC(=CC(=C2NC(=O)C3=CC=CO3)Cl)Cl
• Canonical SMILES: CC1CCN(CC1)C(=O)C2=C(C(=CC(=C2)Cl)Cl)NC(=O)C3=CC=CO3

Description

N-{2,4-dichloro-6-[(4-methyl-1-piperidinyl)carbonyl]phenyl}-2-furamide, commonly known as DMF, is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. DMF is a synthetic compound that belongs to the furan family of compounds and has a molecular weight of 354.23 g/mol.

Mechanism of Action

The exact mechanism of action of DMF is not fully understood. However, it is believed that DMF exerts its therapeutic effects by activating the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway. The Nrf2 pathway is responsible for regulating the expression of genes involved in antioxidant defense, detoxification, and anti-inflammatory responses.
Biochemical and Physiological Effects:
DMF has been shown to possess various biochemical and physiological effects. It has been shown to increase the expression of antioxidant enzymes such as superoxide dismutase (SOD) and glutathione peroxidase (GPx). It has also been shown to reduce the expression of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Advantages and Limitations for Lab Experiments

One of the main advantages of DMF is its versatility. It can be used in various fields such as medicine, agriculture, and materials science. It also possesses multiple therapeutic properties such as anti-inflammatory, antioxidant, and neuroprotective properties.
However, one of the limitations of DMF is its low solubility in water. This can make it difficult to use in certain experiments. It also has a short half-life in vivo, which can limit its therapeutic efficacy.

Future Directions

There are several future directions for the research on DMF. One direction is to investigate its potential applications in the treatment of other diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to explore its potential as a pesticide in agriculture. Additionally, further research is needed to understand the exact mechanism of action of DMF and to develop more efficient synthesis methods.
Conclusion:
DMF is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in various fields. It possesses multiple therapeutic properties such as anti-inflammatory, antioxidant, and neuroprotective properties. DMF has been extensively studied for its potential applications in medicine, agriculture, and materials science. Although there are some limitations to its use, DMF has a promising future in research and development.

Synthesis Methods

The synthesis of DMF involves the reaction of 2,4-dichloro-6-nitrophenylamine with methyl piperidine-4-carboxylate in the presence of a reducing agent such as iron powder. The product obtained is then treated with furfurylamine to yield DMF. The overall yield of DMF is approximately 60%.

Scientific Research Applications

DMF has been extensively studied for its potential applications in various fields such as medicine, agriculture, and materials science. In medicine, DMF has been shown to possess anti-inflammatory, antioxidant, and neuroprotective properties. It has been used in the treatment of multiple sclerosis, psoriasis, and other autoimmune diseases.
In agriculture, DMF has been shown to possess fungicidal and insecticidal properties. It has been used as a pesticide to control various pests and diseases in crops.
In materials science, DMF has been used as a solvent for the synthesis of various materials such as metal-organic frameworks, nanoparticles, and polymers.